Cas no 38803-66-6 (Ethanol,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-, hydrochloride (1:1))

Ethanol,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-, hydrochloride (1:1) structure
38803-66-6 structure
Product Name:Ethanol,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-, hydrochloride (1:1)
CAS No:38803-66-6
MF:C5H11ClN2OS
MW:182.671638727188
CID:320643
PubChem ID:54610131
Update Time:2025-04-19

Ethanol,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[(4,5-dihydro-1H-imidazol-2-yl)thio]-, hydrochloride (1:1)
    • 2-(4,5-dihydro-1H-imidazol-2-ylsulfanyl)ethanol,hydrochloride
    • NSC109390
    • NSC-109390
    • [2-[(4,5-Dihydro-1H-imidazol-2-yl)sulfanyl]ethan-1-ol, hydrogen chloride (1:1)
    • 38803-66-6
    • DTXSID00715107
    • Inchi: 1S/C5H10N2OS.ClH/c8-3-4-9-5-6-1-2-7-5;/h8H,1-4H2,(H,6,7);1H
    • InChI Key: WBPDNXXJQWZSCD-UHFFFAOYSA-N
    • SMILES: Cl.S(CCO)C1=NCCN1

Computed Properties

  • Exact Mass: 146.0515
  • Monoisotopic Mass: 182.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.9A^2

Experimental Properties

  • Density: 1.38
  • Boiling Point: 280.5°Cat760mmHg
  • Flash Point: 123.4°C
  • Refractive Index: 1.635
  • PSA: 44.62
  • LogP: 0.23750
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